
Application Note: FT-IR Analysis of Herculite
XRV Degree of Conversion

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Herculite XR

CAS No.: 117681-12-6

Cat. No.: B1169473

Get Quote

Introduction

Herculite XRV is a light-cured, microhybrid composite restorative material widely used in

dentistry.[1][2][3] The clinical success and longevity of composite restorations are critically

dependent on the material's physical and mechanical properties, which are directly influenced

by the degree of monomer conversion (DC) achieved during polymerization.[4][5] An

inadequate DC can lead to inferior mechanical properties, reduced wear resistance, and

potential biocompatibility issues due to the leaching of unreacted monomers.[6]

Fourier-Transform Infrared (FT-IR) spectroscopy is a reliable and commonly employed

technique for determining the DC of dental composites.[7][8] The method quantifies the

percentage of carbon-carbon double bonds (C=C) from the methacrylate monomer that have

been converted into carbon-carbon single bonds (C-C) in the polymer network. This is achieved

by measuring the change in the characteristic vibrational absorption band of the methacrylate

C=C bond, typically around 1638 cm⁻¹, before and after curing.[5][9] An internal standard, often

the aromatic C=C stretching vibration at approximately 1608 cm⁻¹, is used to normalize the

spectra and account for variations in sample thickness and filler content.[5]
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This application note provides a detailed protocol for the determination of the degree of

conversion of Herculite XRV using FT-IR spectroscopy.

Experimental Protocol
1. Materials and Equipment

Herculite XRV composite (Kerr Dental)

FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory (recommended)

or transmission capabilities

KBr (Potassium Bromide) powder (for transmission method)

Hydraulic press (for KBr pellet preparation)

Teflon or stainless steel molds (e.g., 5 mm diameter, 2 mm thickness)[5]

Mylar strips

Glass slides

Dental light-curing unit (e.g., QTH or LED) with a calibrated output intensity

Micrometer or digital calipers

Spatula for composite placement

Mortar and pestle

2. Sample Preparation

2.1 Uncured Sample (Reference Spectrum)

Place a small, thin layer of uncured Herculite XRV paste directly onto the ATR crystal of the

FT-IR spectrometer.

Alternatively, for the transmission method, mix a small amount of the uncured composite with

KBr powder and press a thin, transparent pellet.
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Record the FT-IR spectrum. This will serve as the reference for the maximum C=C bond

concentration.

2.2 Cured Sample Preparation

Press a small amount of Herculite XRV into a mold of desired dimensions (e.g., 5 mm

diameter and 2 mm thickness) between two Mylar strips and glass slides to create a flat,

smooth surface.[5]

Light-cure the sample according to the manufacturer's instructions or the specific

experimental parameters being tested (e.g., varying curing times of 20, 40, or 60 seconds).

[7] Ensure the light guide tip is in close contact with the Mylar strip covering the sample.

After curing, remove the sample from the mold.

For analysis of different depths, the cured sample can be sectioned into thin wafers (e.g., 70

μm).[5]

3. FT-IR Data Acquisition

Spectrometer Settings:

Spectral Range: 4000 cm⁻¹ to 600 cm⁻¹

Resolution: 4 cm⁻¹[1]

Number of Scans: 32[1]

Acquire a background spectrum of the empty ATR crystal or the KBr pellet holder.

Place the cured sample on the ATR crystal and ensure good contact. For the KBr pellet

method, place the pellet in the holder.

Acquire the FT-IR spectrum of the cured sample.

Repeat the measurements for each sample to ensure reproducibility.

4. Calculation of Degree of Conversion (DC)
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The degree of conversion is calculated using the following formula, which compares the

absorbance peak heights of the aliphatic C=C bond to the aromatic C=C internal standard

before and after curing:

DC (%) = [1 - ( (Absorbance1638 / Absorbance1608)cured / (Absorbance1638 /

Absorbance1608)uncured )] x 100

Where:

Absorbance1638 is the peak height of the aliphatic C=C bond absorbance.

Absorbance1608 is the peak height of the aromatic C=C bond absorbance (internal

standard).

5. Data Presentation

The quantitative data for the degree of conversion of Herculite XRV and its variants under

different experimental conditions are summarized in the table below.
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Composite
Material

Curing Unit
Curing Time
(s)

Measurement
Depth

Degree of
Conversion
(%) (Mean ±
SD)

Herculite XR
Optilight LD

(LED)
20 Not Specified 43.1 ± 1.8

Herculite XR
Optilight LD

(LED)
40 Not Specified 51.2 ± 2.1

Herculite XR
Optilight LD

(LED)
60 Not Specified 55.7 ± 2.3

Herculite XR
ULTRA-LITE 200

E plus (QTH)
20 Not Specified 52.4 ± 2.2

Herculite XR
ULTRA-LITE 200

E plus (QTH)
40 Not Specified 58.9 ± 2.5

Herculite XR
ULTRA-LITE 200

E plus (QTH)
60 Not Specified 64.3 ± 2.8

Herculite XRV

Ultra
QTH 20 Top Surface 65.48 ± 5.17

Herculite XRV

Ultra
QTH 20 2 mm 51.25 ± 18.06

Herculite XRV

Ultra
LED 20 Top Surface 60.19 ± 11.23

Herculite XRV

Ultra
LED 20 2 mm 49.33 ± 13.56

Herculite XRV

Ultra
Not Specified

24 hours

(storage)
Not Specified 77.8 ± 0.1

Herculite XRV

Ultra
Not Specified

3 months

(storage)
Not Specified 80.0 ± 0.9

Herculite XRV

Ultra
Not Specified

6 months

(storage)
Not Specified 82.2 ± 1.1
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Data compiled from multiple studies.[2][5][7]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the experimental workflow for the FT-IR analysis of the degree

of conversion.
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Caption: Experimental workflow for FT-IR analysis.
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Caption: Factors influencing the degree of conversion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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